3-(4-Ethylphenyl)-2-hydroxypyridine, 95%
Overview
Description
3-(4-Ethylphenyl)-2-hydroxypyridine, 95% (3-EPH-2HP-95%) is an organic compound that is used in a variety of scientific research applications. It is a precursor for the synthesis of a variety of organic compounds, including pharmaceuticals, and is used in a number of biochemical and physiological studies.
Scientific Research Applications
3-EPH-2HP-95% is used in a variety of scientific research applications. It is used as a precursor for the synthesis of a variety of organic compounds, including pharmaceuticals. It is also used in a number of biochemical and physiological studies, such as the study of enzyme kinetics, drug metabolism, and enzyme inhibition. It is also used in the study of the biological effects of radiation and in the study of the mechanisms of drug action.
Mechanism of Action
The mechanism of action of 3-EPH-2HP-95% is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, as well as an inhibitor of enzymes involved in the metabolism of other organic compounds. It is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-EPH-2HP-95% are not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, as well as an inhibitor of enzymes involved in the metabolism of other organic compounds. It is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using 3-EPH-2HP-95% in laboratory experiments include its low toxicity and its ability to act as an inhibitor of enzymes involved in the metabolism of drugs and other organic compounds. The limitations of using 3-EPH-2HP-95% in laboratory experiments include its low solubility in water and its potential to cause allergic reactions in some individuals.
Future Directions
For research on 3-EPH-2HP-95% include investigating its potential as an inhibitor of enzymes involved in the metabolism of drugs and other organic compounds, as well as its potential as an inhibitor of the enzyme monoamine oxidase. Additionally, further research could be conducted to investigate its potential as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other organic compounds. Furthermore, research could be conducted to investigate its potential as an inhibitor of the enzyme acetylcholinesterase, which is involved in the metabolism of neurotransmitters. Additionally, research could be conducted to investigate its potential as an inhibitor of the enzyme adenosine triphosphate (ATP) synthase, which is involved in the metabolism of energy in cells. Finally, research could be conducted to investigate its potential as an inhibitor of the enzyme cyclooxygenase, which is involved in the metabolism of prostaglandins.
Synthesis Methods
3-EPH-2HP-95% can be synthesized by a variety of methods, including the Williamson ether synthesis, Grignard reaction, and the Mannich reaction. The Williamson ether synthesis involves the reaction of an alkyl halide with an alkoxide in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. The Grignard reaction involves the reaction of an alkyl halide with a magnesium halide in the presence of a base, such as potassium hydroxide. The Mannich reaction involves the reaction of an aldehyde or ketone with an amine and an acid in the presence of a base, such as sodium hydroxide or potassium hydroxide.
properties
IUPAC Name |
3-(4-ethylphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-2-10-5-7-11(8-6-10)12-4-3-9-14-13(12)15/h3-9H,2H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYTQBTQREBAAAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CC=CNC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80682580 |
Source
|
| Record name | 3-(4-Ethylphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80682580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Ethylphenyl)-2-hydroxypyridine | |
CAS RN |
1261924-05-3 |
Source
|
| Record name | 3-(4-Ethylphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80682580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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